Cas no 235101-36-7 (Riluzole 4-Trifluoromethoxy Isomer)

• Product Name: Riluzole 4-Trifluoromethoxy Isomer
• CAS No: 235101-36-7
• MF: C₈H₅F₃N₂OS
• MW: 234.198310613632
• CID: 67137
• PubChem ID: 10633417
• Update Time: 2025-04-18

Riluzole 4-Trifluoromethoxy Isomer Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine
• 4-(Trifluoromethoxy)-1,3-benzothiazol-2-amine
• Riluzole 4-Trifluoromethoxy Isomer
• 2-amino-4-triflouromethoxybenzothiazol
• 2-AMINO-4-TRIFLUOROMETHOXYBENZOTHIAZOLE
• 4-(trifluoromethoxy)-2-benzothiazolamine
• AK124388
• CHEMBL442192
• KB-167173
• Z3074330992
• EN300-172900
• 2-amino-4-trifluoromethoxybenzothiazol
• CS-0080654
• 4-(trifluoromethoxy)-1, 3-benzothiazol-2-amine
• 2-Benzothiazolamine, 4-(trifluoromethoxy)-
• D74237
• 2-amino-4-(trifluoromethoxy)benzothiazole
• SCHEMBL1420069
• 4-Trifluoromethoxy-benzothiazol-2-yl-amine
• BS-43828
• DTXSID80442803
• AKOS009251893
• 235101-36-7
• A912881
• STL570224
• 2-Benzothiazolamine, 4-(trifluoromethoxy)-; 4-(Trifluoromethoxy)-2-benzothiazolamine; 2-Amino-4-trifluoromethoxybenzothiazole; 4-(Trifluoromethoxy)benzo[d]thiazol-2-amine; 4-(Trifluoromethoxy)-1,3-benzothiazol-2-amine
• DB-331808

• MDL： MFCD11189728
• Inchi： 1S/C8H5F3N2OS/c9-8(10,11)14-4-2-1-3-5-6(4)13-7(12)15-5/h1-3H,(H2,12,13)
• InChI Key： YSURRMGJTOKALN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC=CC1=2)OC(F)(F)F

Computed Properties

• Exact Mass: 234.00755
• Monoisotopic Mass: 234.00746845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.572
• Melting Point: 72 ºC
• Boiling Point: 296.3±50.0 °C at 760 mmHg
• Flash Point: 133.0±30.1 °C
• PSA: 48.14
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Riluzole 4-Trifluoromethoxy Isomer Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C